![molecular formula C13H10N4O4S B5556500 1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-1,2,3-benzotriazole](/img/structure/B5556500.png)
1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-1,2,3-benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-1,2,3-benzotriazole, also known as MNBS-T, is a chemical compound that has gained significant attention in scientific research. It is a benzotriazole derivative that has been synthesized and studied for its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Reactions
Research has shown that derivatives of benzotriazole, including compounds similar to 1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-1,2,3-benzotriazole, are versatile in synthetic chemistry. For instance, Katritzky et al. (2007) demonstrated the synthesis of o-sulfamidotriazobenzenes from 1,1'-sulfonylbis(benzotriazole), showcasing the reactivity of benzotriazole derivatives in creating sulfamides under mild conditions (Katritzky et al., 2007). This work highlights the potential of such compounds in the development of new chemical entities with varied applications.
Material Science and Corrosion Inhibition
In material science, the benzotriazole derivatives, including those with nitro substituents, have been studied for their corrosion inhibition properties. Aramaki et al. (1991) investigated the inhibition mechanisms of benzotriazole and its derivatives for copper corrosion in sulphate solutions. They found that these compounds form protective films on copper surfaces, effectively inhibiting corrosion (Aramaki et al., 1991). This research underscores the importance of such chemical compounds in extending the life of metal components in various industrial applications.
Nitration Reactions and Synthesis of Nitro Compounds
Zolfigol et al. (2012) described the use of an ionic liquid for the efficient nitration of aromatic compounds, showcasing the relevance of nitro derivatives in the synthesis of nitroarenes. While not directly mentioning this compound, this study emphasizes the broader application of nitration reactions in organic synthesis and the potential for derivatives of benzotriazole to participate in or facilitate such transformations (Zolfigol et al., 2012).
Properties
IUPAC Name |
1-(2-methyl-5-nitrophenyl)sulfonylbenzotriazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O4S/c1-9-6-7-10(17(18)19)8-13(9)22(20,21)16-12-5-3-2-4-11(12)14-15-16/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLROBSFSQCHSII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N2C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.